4-nitro-2-[(E)-[[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]hydrazinylidene]methyl]phenol

• Molecular Formula: C13H8F3N7O3
• Molecular Weight: 367.24 g/mol
• IUPAC Name: 4-nitro-2-[(E)-[[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]hydrazinylidene]methyl]phenol
• InChI: InChI=1S/C13H8F3N7O3/c14-13(15,16)12-20-19-11-4-3-10(21-22(11)12)18-17-6-7-5-8(23(25)26)1-2-9(7)24/h1-6,24H,(H,18,21)/b17-6+
• InChI Key: QDFQTGAZKRWJPX-UBKPWBPPSA-N
• Isomeric SMILES: C1=CC(=C(C=C1[N+](=O)[O-])/C=N/NC2=NN3C(=NN=C3C(F)(F)F)C=C2)O
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C=NNC2=NN3C(=NN=C3C(F)(F)F)C=C2)O

Description

4-nitro-2-[(E)-[[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]hydrazinylidene]methyl]phenol is a complex organic compound that features a unique combination of functional groups, including a nitro group, a trifluoromethyl group, and a triazolopyridazine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-nitro-2-[(E)-[[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]hydrazinylidene]methyl]phenol typically involves multiple steps, starting from commercially available precursors. One common approach is to first synthesize the triazolopyridazine core through a series of cyclization reactions involving hydrazine derivatives and appropriate aldehydes or ketones. The trifluoromethyl group can be introduced via nucleophilic substitution reactions using trifluoromethylating agents .

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route for large-scale reactions, ensuring high yields and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

4-nitro-2-[(E)-[[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]hydrazinylidene]methyl]phenol undergoes various chemical reactions, including:

Oxidation: The nitro group can be further oxidized under strong oxidative conditions.

Reduction: The nitro group can be reduced to an amine using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The phenolic hydroxyl group can participate in nucleophilic substitution reactions, forming ethers or esters.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Hydrogen gas (H₂) with palladium on carbon (Pd/C) as a catalyst.

Substitution: Alkyl halides or acyl chlorides in the presence of a base such as sodium hydroxide (NaOH) or pyridine.

Major Products

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of corresponding amines.

Substitution: Formation of ethers or esters depending on the substituent used.

Scientific Research Applications

4-nitro-2-[(E)-[[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]hydrazinylidene]methyl]phenol has diverse applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in the development of new drugs, particularly for its antimicrobial and anticancer properties.

Materials Science: The compound’s unique structural features make it a candidate for the development of novel materials with specific electronic or optical properties.

Chemical Synthesis: It serves as an intermediate in the synthesis of more complex molecules, facilitating the development of new synthetic methodologies.

Mechanism of Action

The mechanism of action of 4-nitro-2-[(E)-[[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]hydrazinylidene]methyl]phenol involves its interaction with specific molecular targets. The nitro group and the triazolopyridazine moiety are key functional groups that interact with biological macromolecules, potentially inhibiting enzymes or disrupting cellular processes. The trifluoromethyl group enhances the compound’s lipophilicity, improving its ability to cross cell membranes and reach intracellular targets .

Comparison with Similar Compounds

Similar Compounds

4-nitro-3-(trifluoromethyl)phenol: Shares the nitro and trifluoromethyl groups but lacks the triazolopyridazine moiety.

1,2,4-triazolo[4,3-b]pyridazine derivatives: Similar core structure but may have different substituents, affecting their chemical and biological properties.

Uniqueness

The uniqueness of 4-nitro-2-[(E)-[[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]hydrazinylidene]methyl]phenol lies in its combination of functional groups, which confer distinct chemical reactivity and biological activity. This makes it a versatile compound for various applications in research and industry .